Cas no 1021115-19-4 (6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine)

• Product Name: 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine
• CAS No: 1021115-19-4
• MF: C₂₀H₁₈Cl₂N₆O
• MW: 429.30252122879
• CID: 5914715
• PubChem ID: 42111892
• Update Time: 2025-09-28

6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine
• CHEMBL2093722
• SR-01000921516-1
• F5237-0025
• TDR86110
• 1021115-19-4
• (2,4-dichlorophenyl)-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone
• SR-01000921516
• AKOS024502144
• (2,4-dichlorophenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone
• VU0638395-1

• Inchi： 1S/C20H18Cl2N6O/c21-14-3-4-16(17(22)12-14)20(29)28-10-8-27(9-11-28)19-6-5-18(25-26-19)24-15-2-1-7-23-13-15/h1-7,12-13H,8-11H2,(H,24,25)
• InChI Key： RTVXMGNUPPCPMV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1Cl)(N1CCN(C2=NN=C(NC3=CC=CN=C3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 428.0919146g/mol
• Monoisotopic Mass: 428.0919146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine

Recent Advances in the Study of 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine (CAS: 1021115-19-4)

In recent years, the compound 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine (CAS: 1021115-19-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and piperazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have reduced the environmental impact of the synthesis while maintaining high efficiency. The compound's structural features, such as the dichlorobenzoyl and pyridinyl groups, are critical for its biological activity, as demonstrated by structure-activity relationship (SAR) studies.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. For instance, research has shown that 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine exhibits high selectivity for certain tyrosine kinases, making it a candidate for targeted cancer therapies. Additionally, its ability to modulate immune responses has been explored in the context of autoimmune diseases, with promising preliminary results.

One of the most notable findings in recent research is the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting good bioavailability and potential for oral administration. Furthermore, toxicity studies have indicated a manageable safety profile, although further investigations are required to fully assess its long-term effects.

Clinical applications of 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine are currently under exploration, with several preclinical trials underway. Early results suggest efficacy in models of solid tumors and chronic inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential therapeutic agents.

In conclusion, 6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]-N-(pyridin-3-yl)pyridazin-3-amine represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity profile offer multiple avenues for therapeutic intervention. Continued research is essential to fully unlock its potential and address any remaining challenges, such as optimizing its formulation and minimizing off-target effects. This compound exemplifies the innovative strides being made in chemical biology and drug discovery, highlighting the importance of interdisciplinary collaboration in advancing medical science.